[5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine

• IUPAC Name: [5-(difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine
• InChI: InChI=1S/C4H5F2N3S/c5-3(6)4-9-8-2(1-7)10-4/h3H,1,7H2
• InChI Key: QXUFMMNBPWXZCX-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NN=C(S1)C(F)F)N
• Molecular Formula: C4H5F2N3S
• Molecular Weight: 165.17 g/mol

Description

“[5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine” is a chemical compound. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives, which includes “[5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine”, involves using N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular formula of “[5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine” is C4H5F2N3S. The canonical SMILES structure is C1(=NN=C(S1)N)C(F)F.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “[5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine” include the reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine.

Physical And Chemical Properties Analysis

“[5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine” has a molecular weight of 151.14. Its density is 1.6±0.1 g/cm3. The boiling point is 248.0±50.0°C at 760 mmHg.

Safety and Hazards

“[5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine” may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.

Mechanism of Action

Target of Action

The primary target of [5-(Difluoromethyl)-1,3,4-thiadiazol-2-yl]methanamine is Histone Deacetylase 6 (HDAC6) . HDAC6 is an enzyme that is increasingly recognized for its potential in targeted disease therapy .

Mode of Action

The compound interacts with HDAC6 in a unique way. It acts as a mechanism-based and essentially irreversible inhibitor of HDAC6 . The compound inhibits HDAC6 via a two-step slow-binding mechanism . The zinc-bound water attacks the sp2 carbon nearest to the difluoromethyl moiety of the compound group followed by a subsequent ring opening of the oxadiazole . This yields the deprotonated difluoroacetylhydrazide as the active species .

Biochemical Pathways

The compound affects the biochemical pathways involving HDAC6. HDAC6 is known to regulate a range of proteins, most notably cortactin, the Alzheimer-related tau, and the chaperone Hsp90 . The inhibition of HDAC6 by the compound contributes to a better understanding of the HDAC6 inhibition by oxadiazoles in disease modulation and therapeutic intervention .

Result of Action

The result of the compound’s action is the inhibition of HDAC6. This inhibition is essentially irreversible, leading to significant changes in the regulation of proteins that HDAC6 normally acts upon . This can have potential therapeutic effects in the treatment of diseases where HDAC6 plays a role .